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Compound of Interest

Compound Name: (2-Chloroethyl)cyclohexane

Cat. No.: B1282800

(2-Chloroethyl)cyclohexane is a flammable and hazardous chemical that requires strict safety
protocols for handling and disposal. This document provides essential guidance for
researchers, scientists, and drug development professionals to ensure safe laboratory
operations.

Health Hazard Information

(2-Chloroethyl)cyclohexane poses several health risks. It is classified as a flammable liquid
and vapor.[1] It causes skin and eye irritation.[1][2] Inhalation may lead to respiratory irritation,
drowsiness, or dizziness.[2] Aspiration of the liquid into the lungs, which can occur if
swallowed, may be fatal.

hvsical and Chemical :

Property Value Source
Molecular Formula C8H15CI [2]
Molecular Weight 146.66 g/mol [2]
Boiling Point 80.7 °C (177.3 °F)

Melting Point 4-7°C(39-45°F)

Density 0.779 g/cm3 at 25 °C (77 °F)
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Operational Plan: Safe Handling and Storage

Adherence to the following procedures is mandatory to minimize exposure and prevent

accidents.

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before handling (2-

Chloroethyl)cyclohexane to ensure the appropriate level of PPE is used.

PPE Category

Specification

Rationale

Hand Protection

Nitrile rubber gloves. A
thickness of 0.4 mm provides
full contact protection for up to
480 minutes, while 0.11 mm
gloves are suitable for splash

contact for up to 30 minutes.

To prevent skin contact and

irritation.[3]

Eye Protection

Safety glasses with side-

shields or chemical safety

goggles.

To protect against splashes
that could cause serious eye
irritation.[1][2]

Skin and Body

Flame retardant antistatic
protective clothing, such as a

lab coat or coveralls.

To minimize skin exposure and
protect from flammability

hazards.

Respiratory

A NIOSH-approved respirator
with an organic vapor cartridge
is required when vapors or
aerosols are generated, or if
working outside of a fume
hood.[3]

To prevent inhalation, which
can cause respiratory irritation,

dizziness, or drowsiness.[2]

Handling Procedures

e Ventilation: Always handle (2-Chloroethyl)cyclohexane in a well-ventilated area or under a

chemical fume hood.[3]
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e Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other ignition
sources.[1] Use non-sparking tools and explosion-proof equipment.[4]

 Static Discharge: Ground and bond containers and receiving equipment during transfers to
prevent static discharge.[4]

» Personal Hygiene: Wash hands and face thoroughly after handling. Immediately change any
contaminated clothing.

Storage

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[5]
o Keep away from heat and sources of ignition.
e The recommended storage temperature is between 2-8°C.[6]

e Store in a locked cabinet or other secure location.

Emergency and Disposal Plan

Immediate and appropriate action is critical in the event of a spill, exposure, or fire.

First Aid Measures
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Exposure Route First Aid Procedure

) Move the person to fresh air. If breathing is
Inhalation - .
difficult, call a physician.

Immediately remove all contaminated clothing.
_ Rinse the skin with water and soap for at least
Skin Contact ) S
15 minutes.[4] If skin irritation occurs, seek

medical attention.

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
Eye Contact ) o o ]

do. Continue rinsing. If eye irritation persists, get

medical advice.[1]

Do NOT induce vomiting due to the risk of
Ingestion aspiration.[7] Call a physician or poison control

center immediately.[4]

Spill Response

o Evacuate and Alert: Immediately alert others in the area and evacuate non-essential
personnel.[8]

» Control Ignition Sources: Eliminate all nearby ignition sources.[4]
o Ventilate: Ensure the area is well-ventilated, using fume hoods if possible.[9]

» Containment: For small spills, use an inert absorbent material like vermiculite, dry sand, or a
commercial absorbent to contain the spill.[9] Prevent the spill from entering drains.

o Cleanup: Wearing appropriate PPE, collect the absorbed material using non-sparking tools
and place it into a sealed, labeled container for hazardous waste disposal.

» Decontamination: Clean the spill area with soap and water once the material has been
removed.[10]

Fire Fighting Measures
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» Extinguishing Media: Use dry sand, dry chemical, alcohol-resistant foam, or carbon dioxide
(CO2) to extinguish a fire.[4] Water may be ineffective but can be used to cool containers.[3]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[4]

Disposal Plan

(2-Chloroethyl)cyclohexane and any materials contaminated with it must be disposed of as
hazardous waste.

o Containerization: Collect waste in a clearly labeled, leak-proof container.[11] The container
must be kept closed except when adding waste.[11]

e Labeling: The container must be marked with the words "HAZARDOUS WASTE" and list the
contents.[11]

» Disposal: Dispose of the waste through an approved hazardous waste disposal facility,
following all local, state, and federal regulations.[12]

Workflow Diagrams

The following diagrams illustrate the standard operating procedure for handling (2-
Chloroethyl)cyclohexane and the appropriate emergency response.
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Standard Handling Procedure for (2-Chloroethyl)cyclohexane

Preparation

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

'

Work in Fume Hood or
Well-Ventilated Area

'

Remove Ignition Sources

Proceed to Handling

Hangling

Use Grounded Equipment
for Transfer

'

Perform Experimental Work

Work Complete

Post-Hpandling

Dispose of Waste in
Labeled Hazardous Waste Container

'

Decontaminate Work Area

'

Wash Hands Thoroughly
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Emergency Response Workflow

Emergency Occurs

(Spill, Exposure, Fire)

Spill R%sponse Exposure $esponse Fire Response
Alert Others & Evacuate Area Remove from Exposure Source Activate Fire Alarm
) S Administer First Aid Use Appropriate Extinguisher
Contain Spill with Absorbent (Flush Skin/Eyes) (If Safe to Do So)
Clean Up with PPE Seek Immediate Medical Attention Evacuate the Building

'

Dispose as Hazardous Waste

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
(2-Chloroethyl)cyclohexane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1282800#personal-protective-equipment-for-
handling-2-chloroethyl-cyclohexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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